molecular formula C10H10ClNO B8564551 5-Chloro-3-ethyl-2,3-dihydro-isoindol-1-one

5-Chloro-3-ethyl-2,3-dihydro-isoindol-1-one

Cat. No.: B8564551
M. Wt: 195.64 g/mol
InChI Key: YLPNWMZFAPKBTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-3-ethyl-2,3-dihydro-isoindol-1-one is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10ClNO

Molecular Weight

195.64 g/mol

IUPAC Name

5-chloro-3-ethyl-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C10H10ClNO/c1-2-9-8-5-6(11)3-4-7(8)10(13)12-9/h3-5,9H,2H2,1H3,(H,12,13)

InChI Key

YLPNWMZFAPKBTQ-UHFFFAOYSA-N

Canonical SMILES

CCC1C2=C(C=CC(=C2)Cl)C(=O)N1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The mixture of 5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one and 6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one was subject to SFC separation (IC 250 mm×50 mm, 5 um, mobile phase A: supercritical CO2, B: IPA (0.05% NH3H2O), A:B=60:40 at 140 mL/min) to give (R or S)-5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one (intermediate A-13-1a) and (S or R)-5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one as one pair of enantiomers and (R or S)-6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one and (S or R)-6-chloro-3-ethyl-2,3-dihydro-isoindol-1-one as another pair of enantiomers.

Synthesis routes and methods II

Procedure details

Under N2 protection, triethylsilane (19.3 g, 166 mmol) and TFA (20 mL) were added successively to a mixture of 5-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one and 6-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one (3.52 g, 16.6 mmol). After stirring at room temperature for 2 hours, the reaction mixture was concentrated under reduced pressure. The residue was treated with a satd. aq. solution of NaHCO3 (30 mL) and extracted with DCM (2×30 mL). The combined organic layers were washed with brine, dried over anhy. Na2SO4, filtered and concentrated in vacuo to give a crude mixture of products. The desired regioisomer, 5-chloro-3-ethyl-2,3-dihydro-isoindol-1-one was obtained by prep-HPLC separation as a white solid (0.65 g, 20%). MS: 196.1 (M+H+).
Quantity
19.3 g
Type
reactant
Reaction Step One
Name
5-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
6-chloro-3-ethyl-3-hydroxy-2,3-dihydro-isoindol-1-one
Quantity
3.52 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Yield
20%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.